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This in-depth technical guide explores the core requirements for the base metal of steel sheet,
metallic-coated by the hot-dip process, as specified by ASTM A924. This standard serves as a
general specification, referencing several individual product standards for detailed chemical
and mechanical property requirements. Understanding these foundational properties is crucial
for ensuring the quality, performance, and consistency of the final coated product in various
applications, from construction to automotive parts.

Base Metal Chemical Composition

The chemical composition of the base metal is a critical determinant of its mechanical
properties, formability, and suitability for the hot-dip coating process. ASTM A924 refers to
specific product specifications for the exact chemical requirements of different steel
designations. A consolidated summary of these requirements for common steel types is
presented below.

Table 1: Chemical Composition of Base Metal for Various Steel Designations
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% %
Steel % Carbon % Sulfur Other
. . Manganese Phosphoru
Designation (max) (max) Elements
(max) s (max)

Commercial
Steel (CS) 0.10 0.60 0.030 0.035 -
Type A

Commercial
Steel (CS) 0.02 t0 0.15 0.60 0.030 0.035 -
Type B

Commercial
Steel (CS) 0.08 0.60 0.10 0.035 -
Type C

Forming
Steel (FS)

0.02t0 0.10 0.50 0.020 0.030 -

Deep
Drawing 0.06 0.50 0.020 0.025 Al 0.01 min
Steel (DDS)

Extra Deep
Drawing 0.02 0.40 0.020 0.020 Al 0.01 min
Steel (EDDS)

Structural
Steel (SS) 0.20 - 0.04 0.04 -
Grade 33[1]

Structural
Steel (SS) 0.20 - 0.10 0.04 -
Grade 37[2]

Structural
Steel (SS) 0.25 - 0.10 0.04 -
Grade 40[3]

Structural
Steel (SS) 0.25 - 0.20 0.04 -
Grade 50[4]
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Structural
Steel (SS) 0.20 - 0.04 0.04
Grade 80[5]

Note: This table is a summary based on data from various ASTM product specifications
referenced by ASTM A924, such as ASTM A653 and ASTM A792. For specific applications,
always refer to the latest version of the relevant standard.

Base Metal Mechanical Properties

The mechanical properties of the base steel dictate its ability to be formed into the desired
shape without failure and to withstand service loads. These properties are determined through

tension testing.[6]

Table 2: Typical Mechanical Properties of Base Metal for Various Steel Designations
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. . Yield Strength, min, Tensile Strength, Elongation in 2 in.
Steel Designation ] . . .
ksi [MPa] min, ksi [MPa] [50 mm], min, %
Commercial Steel
30[7] 45[8] 20
(CS) Type A
Commercial Steel
35[9] 52 18
(CS) Type B
Commercial Steel
30[7] 55 15
(CS) Type C
Forming Steel (FS)
Deep Drawing Steel
(DDS)
Extra Deep Drawing
Steel (EDDS)
Structural Steel (SS)
33[1] 45[8] 20
Grade 33[1]
Structural Steel (SS)
37[2] 52 18
Grade 37[2]
Structural Steel (SS)
40[3] 55 16
Grade 40[3]
Structural Steel (SS)
50[4] 65 12
Grade 50[4]
Structural Steel (SS)
80[5] 82

Grade 80[5]

Note: For some steel designations, particularly those designed for high formability (FS, DDS,
EDDS), specific mechanical properties are not mandated as the forming characteristics are the
primary requirement. The values presented are typical and may vary based on the specific
product specification.

Experimental Protocols
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Chemical Analysis

The determination of the chemical composition of the base metal is performed by the
manufacturer on a heat analysis basis.

Methodology: While ASTM A924 allows for the use of any suitable method for determining
chemical composition, in cases of dispute, the referee test methods outlined in ASTM A751 are
to be used. These methods typically involve spectrochemical analysis techniques. Product
analysis, which may be performed by the purchaser on the finished product, requires samples
to be taken from areas stripped of their metallic coating.

Tension Testing

The mechanical properties of the base metal are determined by tension tests.[6]

Methodology: Tension tests are conducted in accordance with ASTM E8/E8M, Standard Test
Methods for Tension Testing of Metallic Materials.

e Specimen Preparation: Test specimens are prepared from the finished metallic-coated
product. The dimensions of the test specimens, particularly for sheet materials, are specified
in ASTM ES.

o Base Metal Thickness Determination: A crucial step is the accurate measurement of the base
metal thickness, as the total thickness includes the coating. ASTM A924 specifies that the
base metal thickness can be determined by either stripping the coating from the ends of the
tension test specimen before testing or by calculating the coating thickness from the coating
weight test and subtracting it from the total measured thickness. In case of a dispute, the
stripping method is the referee method.

o Test Procedure: The prepared specimen is mounted in a tension testing machine and
subjected to a uniaxial tensile force until fracture. During the test, the applied load and the
elongation of the specimen are continuously monitored.

o Data Analysis: From the load-elongation curve, the following properties are determined:

o Yield Strength: The stress at which the material exhibits a specified limiting deviation from
the proportionality of stress to strain.
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o Tensile Strength: The maximum stress that a material can withstand while being stretched
or pulled before necking.

o Elongation: The percentage of increase in length of the specimen after fracture.

Visualizations

Logical Workflow for Base Metal Requirement
Verification
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Caption: Workflow for verifying ASTM A924 base metal requirements.

Signaling Pathway for Material Conformance
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Caption: Signaling pathway for determining material conformance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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